Cas no 1807306-19-9 (Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate
• CAS No: 1807306-19-9
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 4952343
• Update Time: 2025-06-09

Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H6F3NO3S/c1-18-10(17)9-6(4-15)2-8(3-7(9)5-16)19-11(12,13)14/h2-3,5H,1H3
• InChI Key： HGIZUAMOYSZHSZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(C(=O)OC)=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2.7
• Topological Polar Surface Area: 92.5

Additional information on Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate

Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate (CAS No. 1807306-19-9): An Overview of Its Structure, Properties, and Applications

Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate (CAS No. 1807306-19-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its cyano, formyl, and trifluoromethylthio functional groups, exhibits a range of interesting properties that make it a valuable intermediate in various chemical and pharmaceutical applications.

The molecular formula of Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate is C₁₁H₇F₃N₂O₃S, and its molecular weight is approximately 298.24 g/mol. The compound features a benzene ring substituted with a cyano group at the 2-position, a formyl group at the 6-position, and a trifluoromethylthio group at the 4-position. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for synthetic transformations and derivatization.

In terms of physical properties, Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate is typically a solid at room temperature with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but has limited solubility in water. The compound's solubility profile makes it suitable for use in both solution-phase and solid-phase synthetic processes.

The chemical reactivity of Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate is influenced by its functional groups. The cyano group can undergo various reactions such as hydrolysis to form carboxylic acids or reduction to form amines. The formyl group can participate in condensation reactions, forming imines or hydrazones. The trifluoromethylthio group is known for its electron-withdrawing properties and can be involved in nucleophilic substitution reactions or oxidative transformations.

In the context of pharmaceutical research, Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anticancer properties. The trifluoromethylthio group has been shown to enhance the lipophilicity and metabolic stability of these derivatives, which are crucial factors for their biological activity.

The versatility of Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate extends beyond pharmaceutical applications. In materials science, the compound has been investigated for its potential use in the development of functional materials such as polymers and coatings. The presence of the cyano and formyl groups provides opportunities for cross-linking reactions, while the trifluoromethylthio group can impart unique surface properties to these materials.

In addition to its synthetic utility, Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate has also been studied for its environmental impact. Researchers have evaluated its biodegradability and toxicity to ensure that it meets safety standards for industrial use. Preliminary studies suggest that the compound has low toxicity and good biodegradability under controlled conditions, making it a safer alternative to some traditional chemicals used in similar applications.

The synthesis of Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate typically involves multistep processes that include functional group transformations and protection/deprotection strategies. One common synthetic route involves starting from commercially available precursors such as methyl benzoate or benzaldehyde, followed by sequential introduction of the cyano, formyl, and trifluoromethylthio groups through well-established chemical reactions. Optimization of reaction conditions is crucial to achieve high yields and purity levels.

In conclusion, Methyl 2-cyano-6-formyl-4-(trifluoromethylthio)benzoate (CAS No. 1807306-19-9) is a multifaceted compound with a rich array of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique combination of functional groups provides a platform for developing novel compounds with diverse biological activities and material properties. As research in this area continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility in various scientific fields.